2-(4-Hydroxyphenyl)-6-methoxy-3-methylquinazolin-4(3H)-one

• CAS RN: 83722-02-5
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)-6-methoxy-3-methylquinazolin-4-one
• InChI: InChI=1S/C16H14N2O3/c1-18-15(10-3-5-11(19)6-4-10)17-14-8-7-12(21-2)9-13(14)16(18)20/h3-9,19H,1-2H3
• InChI Key: SJIFURHIJRUXOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2=C(C1=O)C=C(C=C2)OC)C3=CC=C(C=C3)O

Description

2-(4-Hydroxyphenyl)-6-methoxy-3-methylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

80.3 gm (0.247 mol) of 2-(4-acetoxy-phenyl)-3-methyl-6-methoxy-3,4-dihydro-quinazolin-4-one were suspended in 800 ml of concentrated aqueous ammonia, and the suspension was heated for 1.5 hours on a steam bath, whereby at first a clear solution was obtained, and after about 60 minutes the formation of a white precipitate began. After cooling to 0° C., the product was suction-filtered off, washed with water and dried at 80° C. in a circulating air drier.